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Compound of Interest

Compound Name: GW7647

Cat. No.: B1672476 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of GW7647, a potent PPARα agonist. Adherence to these guidelines is crucial for

minimizing risks and complying with regulatory standards.

Key Chemical and Physical Properties of GW7647
A clear understanding of the chemical and physical properties of GW7647 is fundamental to its

safe handling and disposal. The following table summarizes these key characteristics.[1][2][3]

[4][5]
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Property Value

Molecular Weight 502.75 g/mol

Formula C₂₉H₄₆N₂O₃S

Appearance Crystalline solid

Purity ≥98%

Solubility
- Soluble to 100 mM in DMSO- Soluble to 25

mM in ethanol

Storage Store at room temperature

CAS Number 265129-71-3

Step-by-Step Disposal Protocol for GW7647
The following protocol outlines the essential steps for the proper disposal of GW7647. This

procedure is based on standard laboratory practices for chemical waste management. It is

imperative to consult the specific Safety Data Sheet (SDS) provided by your supplier and

adhere to all local, state, and federal regulations.

Personal Protective Equipment (PPE)
Before handling GW7647 for disposal, ensure you are wearing the appropriate Personal

Protective Equipment (PPE) to minimize exposure:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Waste Classification and Segregation
Properly classify and segregate GW7647 waste to prevent accidental mixing with incompatible

materials.
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Solid Waste: Unused or expired pure GW7647, as well as any lab materials grossly

contaminated with the solid compound (e.g., weighing paper, contaminated gloves), should

be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing GW7647 (e.g., dissolved in DMSO or ethanol) must be

collected in a separate, sealed, and labeled hazardous waste container for liquid chemical

waste. Do not mix with aqueous waste unless specifically permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste: Any sharps contaminated with GW7647, such as needles or razor blades,

must be disposed of in a designated sharps container.

Waste Collection and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "GW7647," and the primary solvent if it is a liquid waste.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials, until they are collected for disposal.

Final Disposal
Professional Disposal Service: The ultimate disposal of GW7647 waste must be conducted

by a licensed hazardous waste disposal company. Your institution's EHS office will typically

manage the collection and final disposal process. Never dispose of GW7647 down the drain

or in regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the GW7647 disposal process, from initial

preparation to final disposal.
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Caption: Workflow for the proper disposal of GW7647.

Environmental and Safety Considerations
While specific environmental impact studies for GW7647 are not widely available, it is

structurally related to per- and polyfluoroalkyl substances (PFAS), which are known for their

persistence in the environment.[6][7] Therefore, stringent adherence to the outlined disposal

procedures is critical to prevent environmental contamination. Always handle GW7647 in a

well-ventilated area, and in case of a spill, follow the procedures outlined in the product's SDS.

In the absence of a specific spill response protocol for GW7647, general procedures for solid

chemical spills should be followed: restrict access to the area, prevent dust generation, and

collect the material using appropriate tools into a sealed container for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

